Cas no 22571-83-1 (Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-)

• Product Name: Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-
• CAS No: 22571-83-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 258204
• PubChem ID: 140937
• Update Time: 2025-04-19

Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid,3-(methoxycarbonyl)-2,2-dimethyl-, methyl ester, (1R,3S)-rel-
• Cyclobutaneacetic acid, 3-carboxy-2,2-dimethyl-, dimethyl ester
• methyl 3-(2-methoxy-2-oxoethyl)-2,2-dimethylcyclobutane-1-carboxylate
• DTXSID40945224
• 22571-83-1

• Inchi： 1S/C11H18O4/c1-11(2)7(6-9(12)14-3)5-8(11)10(13)15-4/h7-8H,5-6H2,1-4H3
• InChI Key： RFRMLUSQJNLFME-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CC(=O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6